Cas no 786700-16-1 (2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI))

• Product Name: 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI)
• CAS No: 786700-16-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 554696
• Update Time: 2025-05-20

2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-
• 1-(1H-Pyrazol-3-yl)pyrrolidin-2-one
• 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI)

• Inchi： 1S/C7H9N3O/c11-7-2-1-5-10(7)6-3-4-8-9-6/h3-4H,1-2,5H2,(H,8,9)
• InChI Key： JAFQJJMOKIUWNZ-UHFFFAOYSA-N
• SMILES： N1(C2NN=CC=2)CCCC1=O

Computed Properties

• Exact Mass: 151.075
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49A^2

Additional information on 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI)

Comprehensive Overview of 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) (CAS No. 786700-16-1): Properties, Applications, and Market Insights

2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) (CAS No. 786700-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyrrolidinone core with a pyrazole substituent, creating unique chemical properties that make it valuable for various applications. As researchers increasingly focus on nitrogen-containing heterocycles for drug discovery, compounds like 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) have become particularly relevant in addressing modern therapeutic challenges.

The molecular structure of 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) features both hydrogen bond donor and acceptor sites, which contributes to its potential as a pharmacophore in medicinal chemistry. Recent studies highlight the importance of such heterocyclic scaffolds in developing kinase inhibitors and other targeted therapies. With the growing demand for small molecule drugs in oncology and inflammation treatment, this compound has emerged as a promising building block for drug discovery programs worldwide.

In the agrochemical sector, 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) has shown potential as an intermediate for novel crop protection agents. The pyrazole moiety in particular is known to contribute to pesticidal activity, making this compound interesting for developing next-generation sustainable agriculture solutions. As the agricultural industry seeks alternatives to traditional pesticides, researchers are exploring the efficacy of such nitrogen-rich heterocycles in pest management systems.

The synthesis of 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to optimize its production, reducing environmental impact while maintaining yield. These advancements align with current industry trends toward sustainable chemical manufacturing and green synthesis methodologies.

Market analysis indicates growing interest in 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) among specialty chemical suppliers and research institutions. The compound's versatility as a chemical intermediate has led to increased demand from both pharmaceutical and agrochemical sectors. As patent landscapes evolve, this molecule continues to attract attention for its potential in developing novel therapeutic agents and advanced agricultural chemicals.

From a regulatory perspective, 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) is subject to standard chemical handling protocols. Researchers working with this compound should consult appropriate material safety data sheets and implement proper laboratory safety measures. While not classified as hazardous under normal conditions, proper storage in controlled environments is recommended to maintain stability.

The future outlook for 2-Pyrrolidinone,1-(1H-pyrazol-3-yl)-(9CI) appears promising, particularly as drug discovery efforts continue to explore heterocyclic compounds with improved bioavailability and target specificity. Ongoing research may uncover additional applications in materials science and other specialized fields, further expanding the commercial potential of this interesting chemical entity.